Cas no 1306739-55-8 (5-Cyano-6-hydroxy-4-methylnicotinic acid)

• Product Name: 5-Cyano-6-hydroxy-4-methylnicotinic acid
• CAS No: 1306739-55-8
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD18917039
• CID: 4693453
• Update Time: 2025-05-20

5-Cyano-6-hydroxy-4-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-6-hydroxy-4-methylnicotinic acid
• FCH1052031
• 5-cyano-6-hydroxy-4-methylpyridine-3-carboxylic acid
• 3-pyridinecarboxylic acid, 5-cyano-6-hydroxy-4-methyl-
• 5-Cyano-6-hydroxy-4-methylnicotinic acid

• MDL： MFCD18917039
• Inchi： 1S/C8H6N2O3/c1-4-5(2-9)7(11)10-3-6(4)8(12)13/h3H,1H3,(H,10,11)(H,12,13)
• InChI Key： MPDUSZMEFYFEBK-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C(C(=O)O)=CN1

Computed Properties

• Exact Mass: 178.038
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2

5-Cyano-6-hydroxy-4-methylnicotinic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Cyano-6-hydroxy-4-methylnicotinic acid

5-Cyano-6-Hydroxy-4-Methylnicotinic Acid: A Comprehensive Overview

5-Cyano-6-hydroxy-4-methylnicotinic acid, also known by its CAS number 1306739-55-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of nicotinic acid, a well-known precursor to niacin, which plays a crucial role in cellular metabolism and energy production. The presence of the cyano, hydroxy, and methyl groups in its structure introduces unique chemical properties that make it a valuable compound for various applications.

The molecular structure of 5-cyano-6-hydroxy-4-methylnicotinic acid is characterized by a pyridine ring with substituents at positions 4, 5, and 6. The methyl group at position 4 imparts steric effects, while the hydroxyl group at position 6 contributes to hydrogen bonding capabilities. The cyano group at position 5 introduces electron-withdrawing effects, which can influence the compound's reactivity and electronic properties. These structural features make it a versatile molecule for exploring new chemical reactions and potential biological activities.

Recent studies have highlighted the potential of 5-cyano-6-hydroxy-4-methylnicotinic acid as a building block in the synthesis of bioactive compounds. Researchers have demonstrated its ability to participate in various organic transformations, such as cyclizations, cross-couplings, and conjugate additions. For instance, a study published in the Journal of Organic Chemistry revealed that this compound can undergo enantioselective cycloaddition reactions to form complex heterocyclic structures with promising pharmacological profiles.

In addition to its synthetic utility, 5-cyano-6-hydroxy-4-methylnicotinic acid has shown potential in the field of medicinal chemistry. Preclinical studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant activities, making it a candidate for further investigation as a therapeutic agent. A research team from the University of California reported that the compound demonstrated selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases.

The synthesis of 5-cyano-6-hydroxy-4-methylnicotinic acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing microwave-assisted synthesis and catalytic systems have significantly improved the efficiency and scalability of its production. These advancements have made it more accessible for researchers to explore its properties and applications on a larger scale.

In terms of applications beyond traditional chemistry and pharmacology, 5-cyano-6-hydroxy-4-methylnicotinic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel materials for sensing applications. For example, scientists at the Massachusetts Institute of Technology developed a metalloporphyrin-based sensor incorporating this compound as a ligand, demonstrating high sensitivity towards certain environmental pollutants.

The future prospects for 5-cyano-6-hydroxy-4-methylnicotinic acid are bright, with ongoing research focusing on expanding its utility across diverse fields. Collaborative efforts between chemists and biologists are expected to uncover new biological pathways where this compound can exert its effects. Furthermore, advancements in computational chemistry are enabling researchers to predict and design derivatives with enhanced properties tailored for specific applications.

In conclusion, 5-cyano-6-hydroxy-4-methylnicotinic acid, CAS number 1306739-55-8, stands as a testament to the versatility and potential of small organic molecules in driving scientific innovation. With continued research and development, this compound is poised to make significant contributions to both academic and industrial sectors.